Cas no 1515706-57-6 (2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine)

2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine structure
1515706-57-6 structure
Product Name:2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine
CAS No:1515706-57-6
MF:C12H17N3
MW:203.283482313156
CID:5955224
PubChem ID:65831804
Update Time:2024-01-13

2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-ethanamine, α,α,1-trimethyl-
    • 2-methyl-1-(1-methyl-1H-indazol-3-yl)propan-2-amine
    • AKOS015173208
    • EN300-1842125
    • 1515706-57-6
    • CS-0276341
    • Inchi: 1S/C12H17N3/c1-12(2,13)8-10-9-6-4-5-7-11(9)15(3)14-10/h4-7H,8,13H2,1-3H3
    • InChI Key: LDNSYBANFIRPEI-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C=CC=C2)C(CC(C)(C)N)=N1

Computed Properties

  • Exact Mass: 203.142247555g/mol
  • Monoisotopic Mass: 203.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 336.2±17.0 °C(Predicted)
  • pka: 9.23±0.25(Predicted)

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